Cas no 1799542-40-7 (2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile)

• Product Name: 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile
• CAS No: 1799542-40-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD30345209
• CID: 4615053
• PubChem ID: 118163417
• Update Time: 2025-05-24

2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxiran-2-yl)propanenitrile
• 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile

• MDL： MFCD30345209
• Inchi： 1S/C7H11NO/c1-7(2,5-8)3-6-4-9-6/h6H,3-4H2,1-2H3
• InChI Key： OJIIVCJYDVIJJI-UHFFFAOYSA-N
• SMILES： O1CC1CC(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile

2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile: A Comprehensive Overview

2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile, also known by its CAS number 1799542-40-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a nitrile group and an epoxide functional group, has garnered attention due to its potential in advanced chemical synthesis and material engineering.

The molecular structure of 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile comprises a central carbon chain with two methyl groups attached to the second carbon atom. The third carbon atom is connected to an epoxide group, which introduces a three-membered cyclic ether structure into the molecule. This configuration not only enhances the compound's reactivity but also provides opportunities for selective chemical transformations.

Recent studies have highlighted the role of 1799542-40-7 in the development of novel polymeric materials. Researchers have explored its ability to participate in ring-opening polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers exhibit potential applications in aerospace, automotive industries, and advanced electronics due to their exceptional durability and resistance to environmental factors.

In addition to polymer synthesis, 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile has been investigated for its utility in drug delivery systems. The epoxide group within the molecule enables controlled drug release mechanisms when incorporated into biodegradable polymers. This application is particularly promising in the field of personalized medicine, where precise drug delivery is crucial for effective treatment outcomes.

The synthesis of CAS No. 1799542-40-7 involves a multi-step process that typically begins with the preparation of the corresponding epoxide precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These innovations underscore the compound's feasibility for large-scale industrial production.

Furthermore, computational studies have provided deeper insights into the electronic properties of 1799542-40-7. Quantum mechanical simulations reveal that the compound exhibits favorable electronic transitions, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). This discovery opens new avenues for its integration into cutting-edge electronic technologies.

In conclusion, 2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile, identified by CAS No. 1799542-40-7, stands as a remarkable example of how molecular design can lead to innovative solutions across diverse scientific domains. With ongoing research uncovering new applications and improved synthesis methods, this compound is poised to play a pivotal role in shaping future advancements in chemistry and materials science.